Cas no 159950-96-6 (1,2-Benziodoxol-3(1H)-one,1-[[(4-methylphenyl)sulfonyl]oxy]-)

1,2-Benziodoxol-3(1H)-one,1-[[(4-methylphenyl)sulfonyl]oxy]- structure
159950-96-6 structure
Product Name:1,2-Benziodoxol-3(1H)-one,1-[[(4-methylphenyl)sulfonyl]oxy]-
CAS No:159950-96-6
MF:C14H11IO5S
MW:418.203615427017
CID:133692
PubChem ID:4589693
Update Time:2025-04-19

1,2-Benziodoxol-3(1H)-one,1-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benziodoxol-3(1H)-one,1-[[(4-methylphenyl)sulfonyl]oxy]-
    • (3-oxo-1λ<sup>3</sup>,2-benziodoxol-1-yl) 4-methylbenzenesulfonate
    • 1-[[(4-Methylphenyl)sulfonyl]oxy]-1,2-benziodoxol-3(1H)-one
    • 1-[[(4-METHYLPHENYL)SULPHONYL]OXY]-1,2-BENZIODOXOL-3(1H)-ONE
    • 1-(p-methylbenzenesulfonyloxy)-1,2-benziodoxol-3(1H)-one
    • 1-(p-toluenesulfonyloxy)-1,2-benziodoxol-3(1H)-one
    • AKOS015908539
    • DTXSID80404623
    • (3-oxo-1lambda3,2-benziodoxol-1-yl) 4-methylbenzenesulfonate
    • 1-[(4-Methylbenzene-1-sulfonyl)oxy]-1lambda~3~,2-benziodoxol-3(1H)-one
    • 1,2-Benziodoxol-3(1H)-one, 1-[[(4-methylphenyl)sulfonyl]oxy]-
    • 1-(Tosyloxy)-3H-1,2-benzoiodoxole-3-one
    • FT-0607082
    • 159950-96-6
    • Inchi: 1S/C14H11IO5S/c1-10-6-8-11(9-7-10)21(17,18)20-15-13-5-3-2-4-12(13)14(16)19-15/h2-9H,1H3
    • InChI Key: UARYLZXFSPDNRZ-UHFFFAOYSA-N
    • SMILES: I1(C2C=CC=CC=2C(=O)O1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 417.93700
  • Monoisotopic Mass: 417.93719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 78.05000
  • LogP: 4.15770

1,2-Benziodoxol-3(1H)-one,1-[[(4-methylphenyl)sulfonyl]oxy]- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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